1. Home
  2. Product
  3. Reference Standards
  4. 5-Hydroxysophoranone
5-Hydroxysophoranone 5-Hydroxysophoranone
Brand Name: Vulcanchem
CAS No.: 90686-12-7
VCID: VC0161273
InChI: InChI=1S/C30H36O5/c1-17(2)7-10-20-13-22(14-21(29(20)34)11-8-18(3)4)27-16-26(33)28-25(32)15-24(31)23(30(28)35-27)12-9-19(5)6/h7-9,13-15,27,31-32,34H,10-12,16H2,1-6H3
SMILES: CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C2CC(=O)C3=C(C=C(C(=C3O2)CC=C(C)C)O)O)C
Molecular Formula: C30H36O5
Molecular Weight: 476.613

5-Hydroxysophoranone

CAS No.: 90686-12-7

Reference Standards

VCID: VC0161273

Molecular Formula: C30H36O5

Molecular Weight: 476.613

5-Hydroxysophoranone - 90686-12-7

CAS No. 90686-12-7
Product Name 5-Hydroxysophoranone
Molecular Formula C30H36O5
Molecular Weight 476.613
IUPAC Name 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C30H36O5/c1-17(2)7-10-20-13-22(14-21(29(20)34)11-8-18(3)4)27-16-26(33)28-25(32)15-24(31)23(30(28)35-27)12-9-19(5)6/h7-9,13-15,27,31-32,34H,10-12,16H2,1-6H3
Standard InChIKey ABQFAJSGVWQVGF-MHZLTWQESA-N
SMILES CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C2CC(=O)C3=C(C=C(C(=C3O2)CC=C(C)C)O)O)C
Appearance Powder
PubChem Compound 42607927
Last Modified Nov 14 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19